N-(2,3-dimethylphenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H19N3O2S2/c1-4-21-17(23)16-14(8-9-24-16)20-18(21)25-10-15(22)19-13-7-5-6-11(2)12(13)3/h5-9H,4,10H2,1-3H3,(H,19,22)
• InChI Key: WHBVGJNUXIRNJR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC=CC(=C3C)C
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol

Description

N-(2,3-dimethylphenyl)-2-({3-ethyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.49. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Conformation

The compound exhibits a folded conformation about the methylene C atom of the thioacetamide bridge. This configuration facilitates intramolecular N—H⋯N hydrogen bonding, stabilizing its structure. Such insights into the crystal structures of similar compounds provide foundational knowledge for understanding their chemical behavior and potential reactivity (Subasri et al., 2016; Subasri et al., 2017).

Vibrational Spectroscopic Signatures

Vibrational spectroscopy, including Raman and Fourier transform infrared spectroscopy, has been employed to characterize the molecule. These studies, supported by density functional theory calculations, reveal the compound's stereo-electronic interactions, contributing to its stability. Such research is crucial for understanding the molecule's physical and chemical properties (Jenepha Mary et al., 2022).

Heterocyclic Synthesis

The compound's structural framework serves as a building block in the synthesis of heterocyclic derivatives, demonstrating its utility in creating complex molecular structures. These synthetic approaches contribute to the development of novel compounds with potential pharmaceutical applications (Elgemeie et al., 1988; Gangjee et al., 2007).

Anticancer Activity

Research into derivatives of this compound has identified several with potent anticancer activity. By synthesizing and evaluating new thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, scientists have discovered compounds that exhibit significant growth inhibition against various human cancer cell lines, showcasing the therapeutic potential of this chemical scaffold (Hafez & El-Gazzar, 2017).

Molecular Docking and Pharmacokinetics

Molecular docking studies, aiming to understand the compound's interaction with biological targets, are instrumental in drug discovery. Such research aids in identifying potential binding sites and mechanisms of action, providing insights into the compound's pharmacological profile (Sharma et al., 2018).